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Compound of Interest

Compound Name: 3-(lodomethyl)oxetane

Cat. No.: B1321374

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of 3-
(lodomethyl)oxetane (CAS No. 1003013-77-1), a key intermediate in pharmaceutical
development. Adherence to these procedures is critical to ensure personnel safety and
maintain a secure laboratory environment. This guide offers procedural, step-by-step
instructions to directly address operational questions concerning the use, storage, and disposal
of this compound.

Hazard Assessment and Chemical Properties

3-(lodomethyl)oxetane is a combustible liquid that poses significant health risks. It is crucial to
understand its hazard profile before commencing any work. The compound is classified as
causing severe skin burns and eye damage, may cause respiratory irritation, and is harmful if
swallowed.
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Property Value Source

Molecular Formula C4H7I10 Sigma-Aldrich[1]
Molecular Weight 198.00 g/mol Sigma-Aldrich[1]
Appearance Colorless to Yellow Liquid Thermo Fisher Scientific[2]
Boiling Point 187.3+13.0 °C (Predicted) Protheragen[3]

Storage Temperature 2-8°C (Protect from light) LookChem([4]

Hazard Identification:

Hazard Statement

GHS Classification

H227: Combustible liquid

Flammable liquids - Category 4

H302: Harmful if swallowed

Acute toxicity, Oral - Category 4[1]

H314: Causes severe skin burns and eye

damage

Skin corrosion/irritation - Category 1B

H318: Causes serious eye damage

Serious eye damage/eye irritation - Category 1

H335: May cause respiratory irritation

Specific target organ toxicity - single exposure

(Respiratory tract irritation) - Category 3

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the minimum required PPE for handling 3-(lodomethyl)oxetane.
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Body Part

Required PPE

Specifications and
Rationale

Hands

Chemical Resistant Gloves

Butyl rubber gloves are
recommended for handling
halogenated hydrocarbons.[2]
Double gloving is advised.
Always inspect gloves for
degradation or punctures

before use.

Eyes/Face

Safety Goggles and Face
Shield

Must be worn to protect
against splashes. Standard

safety glasses are insufficient.

Body

Chemical-Resistant Laboratory
Coat

A fully buttoned lab coat made
of a non-absorbent material is

required.

Respiratory

NIOSH-approved Respirator

Required when handling
outside of a certified chemical
fume hood, during spill
cleanup, or when
aerosolization is possible. A
full-face respirator with an
organic vapor cartridge is
recommended.[3][5][6][7][8]

Operational Plan: Step-by-Step Handling Procedure

All handling of 3-(lodomethyl)oxetane must be conducted within a certified chemical fume

hood to minimize inhalation exposure.

Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary equipment and reagents before introducing 3-(lodomethyl)oxetane to

the work area.
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» Designate a specific area within the fume hood for the handling of this compound.

e Ensure an emergency eyewash and safety shower are accessible and unobstructed.
» Have a chemical spill kit readily available.

Handling:

e Don all required PPE as outlined in Section 2.

o Carefully uncap the container, avoiding any splashes.

o Use a calibrated pipette or syringe for transferring the liquid.

o Keep the container sealed when not in use.

e Work with the smallest quantity of the compound necessary for the experiment.

e Upon completion of the work, decontaminate all surfaces and equipment that may have
come into contact with the chemical.

Disposal Plan

Proper disposal of 3-(lodomethyl)oxetane and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

e Liquid Waste: Collect all unused 3-(lodomethyl)oxetane and solutions containing it in a
dedicated, labeled, and sealed waste container for halogenated organic waste.[6][9][10][11]
Do not mix with non-halogenated waste.

o Solid Waste: All contaminated solid materials, including gloves, pipette tips, and absorbent
materials, must be collected in a separate, clearly labeled hazardous waste bag.

Disposal Procedure:
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e Ensure all waste containers are properly labeled with the full chemical name and associated
hazards.

o Store waste containers in a designated and properly ventilated secondary containment area.

» Contact your institution's Environmental Health and Safety (EHS) office for pickup and
disposal of hazardous waste. Do not pour 3-(lodomethyl)oxetane down the drain.

Emergency Procedures: Spill and Exposure
Response

Immediate and appropriate action is critical in the event of a spill or personnel exposure.
Personnel Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Cleanup:
o Evacuate: Immediately evacuate all non-essential personnel from the area.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

» PPE: Don the appropriate PPE, including a full-face respirator with an organic vapor
cartridge and butyl rubber gloves.[9]
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e Contain: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite,
sand, or commercial sorbent pads).[9][10][12][13]

» Neutralize (if applicable and safe): For corrosive spills, neutralization may be an option, but
should only be performed by trained personnel.

» Collect: Carefully collect the absorbed material using non-sparking tools and place it in a
labeled, sealed container for hazardous waste disposal.

o Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

» Report: Report the spill to your supervisor and your institution's EHS office.

Visual Workflow for Handling 3-(lodomethyl)oxetane
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Workflow for Handling 3-(lodomethyl)oxetane
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Caption: A logical workflow for the safe handling of 3-(lodomethyl)oxetane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gmul.ac.uk [gmul.ac.uk]

2. fishersci.com [fishersci.com]

3.1910.134 - Respiratory protection. | Occupational Safety and Health Administration
[osha.gov]

. ccny.cuny.edu [ccny.cuny.edu]

. ohse.ca [ohse.ca]

. cdc.gov [cdc.gov]

. schc.memberclicks.net [schc.memberclicks.net]

. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]

°
(] [00] ~ (o2} (621 iy

. chemkleancorp.com [chemkleancorp.com]

e 10. cocus.co.uk [cocus.co.uk]

e 11. chemicals.co.uk [chemicals.co.uk]

e 12. blog.storemasta.com.au [blog.storemasta.com.au]

o 13. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]

 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 3-
(lodomethyl)oxetane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1321374#personal-protective-equipment-for-
handling-3-iodomethyl-oxetane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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